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Compound of Interest

Compound Name: Nootkatol

Cat. No.: B1220673

Nootkatol and Nootkatone: A Comparative
Analysis of Bioactivities

For Researchers, Scientists, and Drug Development Professionals

Nootkatol, a sesquiterpene alcohol, and its corresponding ketone, Nootkatone, are naturally
occurring compounds found in sources such as grapefruit and the Alaskan yellow cedar. While
structurally similar, emerging research indicates they possess distinct and, in some cases,
overlapping biological activities. This guide provides a comparative analysis of their known
bioactivities, supported by available experimental data and detailed methodologies, to aid in
the evaluation of their therapeutic and commercial potential.

Summary of Bioactivities
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Bioactivity Category

Nootkatol

Nootkatone

Anti-inflammatory

Not extensively studied

Inhibits NF-kB, PKC{, and p38
MAPK signaling pathways.[1]
Reduces production of pro-

inflammatory cytokines.

Antifungal

Data not available

Exhibits activity against various
Candida and other fungal

species.

Metabolic Regulation

Data not available

Activates AMP-activated
protein kinase (AMPK), a key
regulator of cellular energy
homeostasis.[2][3][4]

lon Channel Modulation

Inhibits ORAI1 and TRPV1 ion
channels, suggesting potential
in preventing UV-induced

photoaging.

Data not available

Insect Repellent

Mentioned as a potential

repellent

Effective repellent against

mosquitoes and other insects.

Quantitative Analysis of Bioactivities

The following tables summarize the available quantitative data for the bioactivities of Nootkatol

and Nootkatone. A direct comparison is limited due to the lack of studies testing both

compounds in the same experimental setup.

Table 1: Nootkatol - lon Channel Inhibition
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Target lon ) o
Assay Concentration % Inhibition Reference
Channel
Whole-cell patch-
ORAI1 100 uM 51.6% = 0.98%
clamp
Whole-cell patch-
TRPV1 90 uM 94% * 2% [5]

clamp

Table 2: Nootkatone - Antifungal Activity

MIC (Minimum
Fungal Species Assay Inhibitory Reference
Concentration)

Pichia kudriavzevii
(Candida krusei)

Broth Microdilution 512 pg/mL [6]

Candida tropicalis Broth Microdilution 512 pg/mL [6]

Signaling Pathways and Mechanisms of Action
Nootkatone: Regulation of Metabolic and Inflammatory
Pathways

Nootkatone has been shown to modulate key signaling pathways involved in metabolism and
inflammation. One of the primary mechanisms is the activation of AMP-activated protein kinase
(AMPK), a central regulator of cellular energy.[2][3][4] Nootkatone administration has been
demonstrated to increase the phosphorylation of AMPK and its downstream target, acetyl-CoA
carboxylase (ACC), in both cell culture and animal models.[3] This activation is mediated by
both LKB1 and Ca2+/calmodulin-dependent protein kinase kinase (CaMKK).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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